Cas no 20734-35-4 ( )
structure
Product Name:
CAS No:20734-35-4
MF:C12H25NO2
MW:215.332403898239
CID:910384
PubChem ID:261295
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-(dipropylamino)-3-prop-2-enoxypropan-2-ol
- 1-(dipropylamino)-3-(prop-2-en-1-yloxy)propan-2-ol
- AC1L64ZP
- AC1Q77ED
- AR-1B2972
- CTK4E4971
- KST-1B1602
- NCIOpen2_006008
- NSC93275
- NSC-93275
- DTXSID30293983
- 20734-35-4
-
-
- Inchi: 1S/C12H25NO2/c1-4-7-13(8-5-2)10-12(14)11-15-9-6-3/h6,12,14H,3-5,7-11H2,1-2H3
- InChI Key: KHRDQXBVYLANBF-UHFFFAOYSA-N
- SMILES: OC(COCC=C)CN(CCC)CCC
Computed Properties
- Exact Mass: 215.18865
- Monoisotopic Mass: 215.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- PSA: 32.7
Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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